Cas no 52631-80-8 (5-amino-4,7-dimethoxy-1-benzofuran-6-ol)
5-amino-4,7-dimethoxy-1-benzofuran-6-ol Chemical and Physical Properties
Names and Identifiers
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- 6-Benzofuranol, 5-amino-4,7-dimethoxy-
- 5-amino-4,7-dimethoxy-1-benzofuran-6-ol
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- MDL: MFCD24633953
- Inchi: 1S/C10H11NO4/c1-13-8-5-3-4-15-9(5)10(14-2)7(12)6(8)11/h3-4,12H,11H2,1-2H3
- InChI Key: KDHFGBUYDYDGMQ-UHFFFAOYSA-N
- SMILES: O1C2=C(OC)C(O)=C(N)C(OC)=C2C=C1
Experimental Properties
- Density: 1.349±0.06 g/cm3(Predicted)
- Melting Point: 131 °C
- Boiling Point: 372.6±42.0 °C(Predicted)
- pka: 7.26±0.50(Predicted)
5-amino-4,7-dimethoxy-1-benzofuran-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9461613-1.0g |
5-amino-4,7-dimethoxy-1-benzofuran-6-ol |
52631-80-8 | 95% | 1.0g |
$1117.0 | 2023-01-07 | |
| Enamine | EN300-9461613-2.5g |
5-amino-4,7-dimethoxy-1-benzofuran-6-ol |
52631-80-8 | 95% | 2.5g |
$2316.0 | 2023-01-07 | |
| Enamine | EN300-9461613-5.0g |
5-amino-4,7-dimethoxy-1-benzofuran-6-ol |
52631-80-8 | 95% | 5.0g |
$2933.0 | 2023-01-07 | |
| Enamine | EN300-9461613-10.0g |
5-amino-4,7-dimethoxy-1-benzofuran-6-ol |
52631-80-8 | 95% | 10.0g |
$3687.0 | 2023-01-07 | |
| Enamine | BBV-45395442-1g |
5-amino-4,7-dimethoxy-1-benzofuran-6-ol |
52631-80-8 | 95% | 1g |
$1117.0 | 2023-09-01 | |
| Enamine | BBV-45395442-2.5g |
5-amino-4,7-dimethoxy-1-benzofuran-6-ol |
52631-80-8 | 95% | 2.5g |
$2316.0 | 2023-09-01 | |
| Enamine | BBV-45395442-5g |
5-amino-4,7-dimethoxy-1-benzofuran-6-ol |
52631-80-8 | 95% | 5g |
$2933.0 | 2023-09-01 | |
| Enamine | BBV-45395442-10g |
5-amino-4,7-dimethoxy-1-benzofuran-6-ol |
52631-80-8 | 95% | 10g |
$3687.0 | 2023-09-01 |
5-amino-4,7-dimethoxy-1-benzofuran-6-ol Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 5-amino-4,7-dimethoxy-1-benzofuran-6-ol
5-Amino-4,7-Dimethoxy-1-Benzofuran-6-Ol: A Comprehensive Overview
The compound with CAS No. 52631-80-8, commonly referred to as 5-amino-4,7-dimethoxy-1-benzofuran-6-ol, is a structurally unique and biologically significant molecule. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a fused benzene and furan ring system. The presence of amino and methoxy groups at specific positions on the benzofuran ring imparts unique chemical and biological properties to this molecule.
Benzofurans are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their ability to undergo various chemical modifications. The 5-amino group in this compound is particularly interesting as it can act as a nucleophile in various reactions, making it a valuable intermediate in organic synthesis. The 4,7-dimethoxy substituents further enhance the molecule's stability and solubility, which are critical factors in drug design.
Recent studies have highlighted the potential of 5-amino-4,7-dimethoxy-1-benzofuran-6-ol in the field of medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs.
In addition to its pharmacological applications, 5-amino-4,7-dimethoxy-1-benzofuran-6-ol has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for organic transformations. A 2023 report in *Chemical Communications* detailed how this compound can be used as a ligand to create highly efficient catalysts for asymmetric hydrogenation reactions.
The synthesis of 5-amino-4,7-dimethoxy-1-benzofuran-6-ol involves a multi-step process that typically starts with the preparation of the benzofuran skeleton followed by functionalization at specific positions. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.
From an analytical standpoint, 5-amino-4,7-dimethoxy-1-benzofuran-6-oL has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and reactivity, which are crucial for designing new derivatives.
In conclusion, 5-amino-4,7-dimethoxy_1-benzofuran_6_ol is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in both academic and industrial settings.
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